![molecular formula C14H21NOSi B180821 4-(t-Butyldimethylsilyloxy)indole CAS No. 106792-40-9](/img/structure/B180821.png)
4-(t-Butyldimethylsilyloxy)indole
Overview
Description
4-(t-Butyldimethylsilyloxy)indole, also known as TBS-indole, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. TBS-indole is a derivative of indole, a heterocyclic aromatic compound that is widely found in nature and has been extensively studied for its biological activities.
Mechanism of Action
The mechanism of action of 4-(t-Butyldimethylsilyloxy)indole is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to activate the aryl hydrocarbon receptor (AhR) pathway, which plays a crucial role in regulating immune and inflammatory responses. This compound has also been found to inhibit the activity of the enzyme indoleamine 2,3-dioxygenase (IDO), which is involved in the metabolism of tryptophan and has been implicated in the pathogenesis of cancer and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit the activity of IDO. In vivo studies have shown that this compound can reduce tumor growth, improve cognitive function, and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(t-Butyldimethylsilyloxy)indole in lab experiments is its relatively simple synthesis method. This compound can be synthesized using commercially available reagents and standard laboratory equipment. Another advantage of this compound is its versatility in terms of its potential applications. This compound has been studied for its therapeutic potential in various diseases, making it a promising candidate for drug development.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain experiments. Another limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 4-(t-Butyldimethylsilyloxy)indole. One direction is to further elucidate its mechanism of action and identify its molecular targets. This could lead to the development of more specific and effective therapeutic agents. Another direction is to investigate the potential of this compound in combination with other drugs or therapies. This could enhance its therapeutic efficacy and reduce potential toxicity. Additionally, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide valuable information for drug development.
Conclusion:
In conclusion, this compound is a promising compound that has potential therapeutic applications in various diseases. Its simple synthesis method, versatility, and potential efficacy make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action, potential toxicity, and pharmacokinetics.
Scientific Research Applications
4-(t-Butyldimethylsilyloxy)indole has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In inflammation research, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been shown to improve cognitive function and reduce neuroinflammation.
properties
CAS RN |
106792-40-9 |
---|---|
Molecular Formula |
C14H21NOSi |
Molecular Weight |
247.41 g/mol |
IUPAC Name |
tert-butyl-(1H-indol-4-yloxy)-dimethylsilane |
InChI |
InChI=1S/C14H21NOSi/c1-14(2,3)17(4,5)16-13-8-6-7-12-11(13)9-10-15-12/h6-10,15H,1-5H3 |
InChI Key |
DXWMQIPBFPYBTD-UHFFFAOYSA-N |
SMILES |
CC(C)(C)[Si](C)(C)OC1=CC=CC2=C1C=CN2 |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1=CC=CC2=C1C=CN2 |
synonyms |
4-(tert-butyldimethylsilyloxy)indole |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.